Cas no 443917-88-2 (5-cyclopropyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

5-cyclopropyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol is a versatile compound featuring a 1,2,4-triazole core with a 5-cyclopropyl substituent and an alkene moiety. This structure imparts unique electronic and steric properties, making it suitable for various applications in organic synthesis, including the development of bioactive molecules. Its key advantages include enhanced stability, increased reactivity, and potential for versatile transformations.
5-cyclopropyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol structure
443917-88-2 structure
Product Name:5-cyclopropyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:443917-88-2
MF:C8H11N3S
MW:181.258039712906
MDL:MFCD03423477
CID:327472
PubChem ID:2055738
Update Time:2025-07-28

5-cyclopropyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Allyl-5-cyclopropyl-4H-1,2,4-triazole-3-thiol
    • 3-cyclopropyl-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • 3H-1,2,4-Triazole-3-thione,5-cyclopropyl-2,4-dihydro-4-(2-propen-1-yl)-
    • 5-cyclopropyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • EN300-08296
    • HMS2682A06
    • CHEMBL1419367
    • 443917-88-2
    • BDBM51994
    • DTXSID60366058
    • D94988
    • 4-allyl-3-cyclopropyl-1H-1,2,4-triazole-5-thione
    • MFCD03423477
    • AKOS001061518
    • AKOS003292969
    • cid_2055738
    • MLS000517128
    • SMR000343279
    • EU-0046226
    • VS-04862
    • CS-0157997
    • Z56926540
    • BBL015242
    • ALBB-003232
    • STK415167
    • STK016654
    • 5-cyclopropyl-4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • MDL： MFCD03423477
    • Inchi： 1S/C8H11N3S/c1-2-5-11-7(6-3-4-6)9-10-8(11)12/h2,6H,1,3-5H2,(H,10,12)
    • InChI Key： RNUJNNAYOBDOLY-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2CC2)N1CC=C

Computed Properties

  • Exact Mass: 181.06700
  • Monoisotopic Mass: 181.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 243.9°C at 760 mmHg
  • Flash Point: 101.3°C
  • Refractive Index: 1.706
  • PSA: 69.51000
  • LogP: 1.63020

5-cyclopropyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-cyclopropyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-cyclopropyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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